Cas no 569-37-9 (Benzenepropanoic acid, a-acetyl-b-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid, a-acetyl-b-oxo-, ethyl ester
• CAS No: 569-37-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 376380
• PubChem ID: 99914
• Update Time: 2025-04-19

Benzenepropanoic acid, a-acetyl-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-acetyl-b-oxo-, ethyl ester
• 2-BENZOYLACETOACETIC ACID ETHYL ESTER
• ETHYL 2-BENZOYL-3-OXOBUTANOATE
• 1-phenyl-2-ethoxycarbonylbutane-1,3-dione
• 2-Benzoyl-3-oxo-buttersaeure-aethylester
• 2-benzoyl-3-oxo-butyric acid ethyl ester
• 2-carbethoxy-1-phenylbutane-1,3-dione
• Benzoylacetessigester
• EINECS 209-313-9
• Ethyl 2-benzoylacetoacetate
• ethyl 3-oxo-2-benzoylbutanoate
• FT-0655484
• NSC265352
• 2-BENZOYLACETOACETICACIDETHYLESTER
• AKOS017547845
• NSC-265352
• 2-benzoyl-3-oxobutanoic acid ethyl ester
• AKOS004115375
• Ethyl alpha-acetyl-beta-oxobenzenepropanoate
• CMJWTVYVMCEPGG-UHFFFAOYSA-N
• 2-Benzoyl-3-oxo-butyric acid, ethyl ester
• A831245
• NSC 265352
• 569-37-9
• SCHEMBL2036336
• ethyl 3-oxidanylidene-2-(phenylcarbonyl)butanoate
• DTXSID401288754
• CBDivE_005401
• NS00042827

• Inchi： 1S/C13H14O4/c1-3-17-13(16)11(9(2)14)12(15)10-7-5-4-6-8-10/h4-8,11H,3H2,1-2H3
• InChI Key： CMJWTVYVMCEPGG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 234.08900
• Monoisotopic Mass: 234.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 1.9

Experimental Properties

• Density: 1.145
• Boiling Point: 325.3°C at 760 mmHg
• Flash Point: 141.1°C
• Refractive Index: 1.51
• PSA: 60.44000
• LogP: 1.63760